1-Cycloheptyl-2-(2-pyridyl)ethan-1-one
Description
1-Cycloheptyl-2-(2-pyridyl)ethan-1-one is a ketonic compound featuring a cycloheptyl group and a 2-pyridyl substituent. Although direct synthesis data for this compound are unavailable in the provided evidence, its structural analogs suggest applications in catalysis, pharmaceuticals, and materials science .
Properties
Molecular Formula |
C14H19NO |
|---|---|
Molecular Weight |
217.31 g/mol |
IUPAC Name |
1-cycloheptyl-2-pyridin-2-ylethanone |
InChI |
InChI=1S/C14H19NO/c16-14(11-13-9-5-6-10-15-13)12-7-3-1-2-4-8-12/h5-6,9-10,12H,1-4,7-8,11H2 |
InChI Key |
ULVCOLJJJFANOS-UHFFFAOYSA-N |
Canonical SMILES |
C1CCCC(CC1)C(=O)CC2=CC=CC=N2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Functional Group Comparisons
| Compound | Cycloalkyl/Heterocycle | Key Substituent | Notable Properties |
|---|---|---|---|
| 1-Cycloheptyl-2-(2-pyridyl)ethan-1-one | Cycloheptyl | 2-Pyridyl | Steric bulk, coordination capability |
| 1-Cyclohexyl-2-(phenylthio)ethan-1-one | Cyclohexyl | Phenylthio | Sulfur reactivity, moderate sterics |
| 1-(2-Pyridyl)ethan-1-one hydrazone | None | 8-Quinolylhydrazone | Extended conjugation, chelation |
| 1-(Pyrimidin-2-yl)ethan-1-one | None | Pyrimidinyl | Electron deficiency, H-bonding capacity |
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